4-[1-[4-(3-Chlorophenyl)benzoyl]azetidin-3-yl]piperazin-2-one

• IUPAC Name: 4-[1-[4-(3-chlorophenyl)benzoyl]azetidin-3-yl]piperazin-2-one
• InChI: InChI=1S/C20H20ClN3O2/c21-17-3-1-2-16(10-17)14-4-6-15(7-5-14)20(26)24-11-18(12-24)23-9-8-22-19(25)13-23/h1-7,10,18H,8-9,11-13H2,(H,22,25)
• InChI Key: RBTZCQRSPZQCRR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C2CN(C2)C(=O)C3=CC=C(C=C3)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H20ClN3O2
• Molecular Weight: 369.8 g/mol

Description

4-[1-[4-(3-Chlorophenyl)benzoyl]azetidin-3-yl]piperazin-2-one, commonly known as CP-122,288, is a synthetic compound that belongs to the class of azetidine derivatives. CP-122,288 has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of CP-122,288 is not fully understood. However, it is believed to act as a selective antagonist of the 5-HT2C receptor. This receptor is known to play a role in the regulation of mood, anxiety, and appetite.
Biochemical and Physiological Effects:
CP-122,288 has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase food intake and reduce anxiety-related behaviors in rats. CP-122,288 has also been studied for its potential applications in the treatment of schizophrenia and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of CP-122,288 is its selectivity for the 5-HT2C receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of CP-122,288 is its relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on CP-122,288. One area of interest is the development of more potent analogs of CP-122,288 that could be used in a wider range of experiments. Another area of interest is the study of the role of the 5-HT2C receptor in various neurological disorders, such as depression, anxiety, and schizophrenia. Additionally, the potential therapeutic applications of CP-122,288 in the treatment of these disorders could also be explored.

Synthesis Methods

CP-122,288 is synthesized through a multistep process that involves the reaction of 3-chlorobenzoyl chloride with 4-(2-aminoethyl)piperazine to form 4-(3-chlorobenzoyl)-1-(4-piperazin-1-yl)azetidin-3-one. This intermediate is then reacted with 2-methyl-2-oxazoline to form CP-122,288.

Scientific Research Applications

CP-122,288 has been extensively studied for its potential applications in scientific research. It has been shown to have anxiolytic and antidepressant effects in animal models. CP-122,288 has also been studied for its potential applications in the treatment of schizophrenia and other neurological disorders.